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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B3430144

C.l. Acid Brown 75: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Acid Brown 75, a synthetic
trisazo dye. The information presented herein is intended to support research and development

activities by providing key chemical identifiers, physicochemical properties, and a detailed
synthesis protocol.

Chemical Identification and Synonyms

C.l. Acid Brown 75 is a complex organic molecule widely used in the textile and leather
industries for its dyeing properties. Accurate identification is crucial for scientific documentation
and procurement. The primary identifier is its CAS Registry Number, though several have been
associated with this dye.
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Identifier Value

Primary CAS No. 8011-86-7

Alternate CAS No. 71799-74-1, 6637-87-2
C.l. Name Acid Brown 75

C.I. Number 34905

Molecular Formula C2sH1sNaNa2016S2[1][2][3]
Molecular Weight 843.58 g/mol [1][2][3][4]

4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-
dinitrophenyl)diazenyl]-3-[(4-

IUPAC Name pheny) Y3
nitrophenyl)diazenyl]phenyl]diazenyl]-5-

hydroxynaphthalene-2,7-disulfonic acid

A variety of synonyms for C.I. Acid Brown 75 are used in literature and commercial listings.
Awareness of these synonyms is essential to avoid ambiguity in research and reporting.

Synonym

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid diazotized, coupled with diazotized 2-amino-4,6-

dinitrophenol, diazotized 4-nitrobenzenamine and resorcinol, sodium salts[5]

Acid Brown 116[5]

Acid Brown AFC[5]

Acid Brown EDR

Brown ERN

C.I. 34905

Physicochemical Properties

The physicochemical properties of C.l. Acid Brown 75 determine its applications and behavior
in various experimental settings.
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Property Value

Appearance Brown to dark brown powder[5]
Odor Odorless[4]

Solubility Soluble in water[1][5]

pH 7.5[4]

Stable under normal temperatures and
- pressures. Conditions to avoid include
Stability _ _ _
incompatible materials, excess heat, and strong

oxidants.[4]

- Strong oxidizing agents, strong reducing
Incompatibilities
agents[4]

Synthesis Protocol

The manufacturing of C.I. Acid Brown 75 is a multi-step process involving sequential
diazotization and coupling reactions. The following protocol outlines the synthesis pathway.[1]

[21(31[5][6]

Raw Materials:

H acid (4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid)

p-Nitroaniline

2-Amino-4,6-dinitrophenol

Resorcinol

Procedure:
 First Diazotization and Coupling: H acid is diazotized and then coupled with resorcinol.

e Second Diazotization and Coupling: 2-Amino-4,6-dinitrophenol is diazotized and coupled
with the product from the first coupling.
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» Third Diazotization and Coupling: p-Nitroaniline is diazotized and coupled with the product
from the second coupling to yield the final C.l. Acid Brown 75 dye.

« Purification: The product is subjected to salting out, filtration, drying, and grinding to obtain
the finished product.[5][6]

Synthesis Workflow

The following diagram illustrates the logical workflow of the C.I. Acid Brown 75 synthesis
process.

C.I. Acid Brown 75

Click to download full resolution via product page

Caption: Synthesis workflow of C.I. Acid Brown 75.

Signaling Pathways

Information regarding the signaling pathways of C.I. Acid Brown 75 is not available in the
current scientific literature. As a synthetic dye primarily utilized in industrial applications, it has
not been a subject of investigation in the context of pharmacological or biological signaling.
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Conclusion

This technical guide provides foundational information on C.l. Acid Brown 75 for research and
development purposes. The data presented, including its chemical identifiers, physicochemical
properties, and a detailed synthesis protocol, are intended to facilitate its appropriate use and
further investigation in relevant scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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